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Compound of Interest

Compound Name: Formetanate

Cat. No.: B1673542

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of formetanate
and its hydrochloride salt in a range of aqueous and organic media. This document is designed
to be a critical resource for professionals in research, scientific, and drug development fields,
offering detailed quantitative data, experimental methodologies, and visual representations of
relevant chemical pathways.

Quantitative Solubility Data

The solubility of formetanate is a critical parameter influencing its environmental fate,
bioavailability, and formulation development. The following tables summarize the available
guantitative data for both formetanate and its more commonly used hydrochloride salt. It is
important to note that values can vary between sources, reflecting potential differences in
experimental conditions such as temperature and pH.

Formetanate Hydrochloride Solubility

Formetanate is frequently formulated as its hydrochloride salt to enhance its water solubility for
agricultural applications.
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. Temperature

Solvent Solubility °C) pH Reference(s)
>500,000 mg/L -~ -

Water Not Specified Not Specified [1]
(>50% wiv)

Water 822,000 mg/L 25 Not Specified [2]
82,200 mg/L a

Water 25 Not Specified [3]
(82.2 g/100 mL)

Water High 20 7 [41[5]

Organic Solvents  Slightly soluble Not Specified Not Specified [1]

Formetanate (Base) Solubility

The solubility of the formetanate base is significantly lower in water compared to its

hydrochloride salt.

Solvent Solubility Temperature (°C) Reference(s)
Water <1lg/L Not Specified [1]

Water 100 mg/L Not Specified [1]

Water 6.3 g/L Not Specified [1]

Acetone ~100 g/L Not Specified [1]

Acetone <0.1% Not Specified [1]

Chloroform ~100 g/L Not Specified [1]

Chloroform 0.2% Not Specified [1]

Methanol >200 g/L Not Specified [1]

Methanol ~25% Not Specified [1]

Benzene <0.1% Not Specified [1]

Hexane <0.1% Not Specified [1]
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Experimental Protocols for Formetanate Analysis

Detailed experimental protocols for determining the solubility of pure formetanate are not
extensively described in the reviewed literature. However, numerous methods for the extraction
and quantification of formetanate residues from complex matrices, such as agricultural
products, provide valuable insights into its solubility and partitioning behavior. These methods
are crucial for residue analysis and environmental monitoring.

QUEChERS-Based Extraction for LC-MS/MS Analysis

A widely adopted method for the analysis of formetanate hydrochloride in fruit samples is
based on the QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol, followed
by liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.[6][7]

Methodology:

Sample Homogenization: A representative sample of the fruit is homogenized.

o Extraction: A subsample is extracted with acetonitrile, a solvent in which formetanate
hydrochloride is stable.[8][9] This step leverages the high solubility of formetanate in this
organic solvent.

e Salting Out and Phase Separation: Magnesium sulfate and sodium chloride are added to
induce phase separation between the aqueous and organic layers.

» Dispersive Solid-Phase Extraction (d-SPE) Cleanup: The acetonitrile extract is cleaned up
using a d-SPE sorbent, typically a combination of primary secondary amine (PSA) to remove
organic acids and graphitized carbon black (GCB) to remove pigments and sterols.

e Analysis: The final extract is analyzed by LC-MS/MS for the quantification of formetanate.[6]

[7]

Cation Exchange Liquid Chromatography

A strong cation exchange (SCX) liquid chromatographic method has been developed for the
determination of formetanate hydrochloride residues in fruits.[10]

Methodology:
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» Extraction: The fruit sample is homogenized and blended with acidified acetonitrile.

o Solid-Phase Extraction (SPE): The filtered extract is loaded onto an SCX SPE column. This
step selectively retains the cationic formetanate while non-cationic interferences are
washed away with acetonitrile.

e Elution and Analysis: The SPE column is coupled to an analytical SCX column for
separation, and the analyte is detected by UV at 250 nm. The mobile phase consists of a
buffered solution of ammonium phosphate, water, and acetonitrile.[10]

Chemical Pathways and Logical Relationships
Hydrolytic Degradation of Formetanate

The stability of formetanate is highly dependent on pH. Its degradation primarily occurs
through hydrolysis. The formamidine group is more susceptible to hydrolysis than the
carbamate group, especially under basic conditions.[11]
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Hydrolytic Degradation Pathway of Formetanate

Formetanate Hydrochloride

Basic conditions (pH > 7)
Half-life: 14.4h at pH 7.6
3.9h at pH 12.6

Hydrolysis of
Formamidine Group

3-hydroxyphenyl N-methylcarbamate

Slower process

Hydrolysis of
Carbamate Group

3-aminophenol

Click to download full resolution via product page

Caption: Hydrolytic degradation of formetanate.

General Workflow for Formetanate Residue Analysis

The following diagram illustrates a typical workflow for the analysis of formetanate residues in
agricultural samples, from sample preparation to final quantification.
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General Workflow for Formetanate Residue Analysis
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Caption: Formetanate residue analysis workflow.
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This comprehensive guide provides essential solubility data and analytical methodologies for
formetanate, serving as a valuable tool for researchers and professionals in the field. The
provided information is critical for understanding the behavior of this compound and for the
development of effective analytical and formulation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Formetanate hydrochloride | C11H16CIN302 | CID 31899 - PubChem
[pubchem.ncbi.nim.nih.gov]

. FORMETANATE HYDROCHLORIDE Two Chongging Chemdad Co. , Ltd [chemdad.com]
. downloads.regulations.gov [downloads.regulations.gov]

. Formetanate hydrochloride [sitem.herts.ac.uk]

. pubs.acs.org [pubs.acs.org]
. researchgate.net [researchgate.net]

2
3
4
e 5. Formetanate (Ref: SN 36056) [sitem.herts.ac.uk]
6
7
8. researchgate.net [researchgate.net]
9

. [Determination of Formetanate Hydrochloride in Agricultural Products by LC-MS/MS] -
PubMed [pubmed.ncbi.nim.nih.gov]

e 10. Determination of formetanate hydrochloride in selected fruits by coupled-column cation
exchange liquid chromatography - PubMed [pubmed.nchbi.nlm.nih.gov]

e 11. Relative stability of formamidine and carbamate groups in the bifunctional pesticide
formetanate hydrochloride - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility of
Formetanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673542#formetanate-solubility-in-organic-solvents-
and-water]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1673542?utm_src=pdf-body
https://www.benchchem.com/product/b1673542?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Formetanate-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Formetanate-hydrochloride
https://chemdad.com/index.php?c=article&id=19147
https://downloads.regulations.gov/EPA-HQ-OPP-2010-0939-0007/content.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2933.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/360.htm
https://pubs.acs.org/doi/pdf/10.1021/jf9038524
https://www.researchgate.net/publication/43158978_Determination_of_Formetanate_Hydrochloride_in_Fruit_Samples_Using_Liquid_Chromatography-Mass_Selective_Detection_or-Tandem_Mass_Spectrometry
https://www.researchgate.net/publication/320637377_Determination_of_Formetanate_Hydrochloride_in_Agricultural_Products_by_LC-MSMS
https://pubmed.ncbi.nlm.nih.gov/29081458/
https://pubmed.ncbi.nlm.nih.gov/29081458/
https://pubmed.ncbi.nlm.nih.gov/8286975/
https://pubmed.ncbi.nlm.nih.gov/8286975/
https://pubmed.ncbi.nlm.nih.gov/17552536/
https://pubmed.ncbi.nlm.nih.gov/17552536/
https://www.benchchem.com/product/b1673542#formetanate-solubility-in-organic-solvents-and-water
https://www.benchchem.com/product/b1673542#formetanate-solubility-in-organic-solvents-and-water
https://www.benchchem.com/product/b1673542#formetanate-solubility-in-organic-solvents-and-water
https://www.benchchem.com/product/b1673542#formetanate-solubility-in-organic-solvents-and-water
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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